6-Methyl Paliperidone

Specification

• Molecular Formula: C₂₄H₂₉FN₄O₃
• Molecular Weight: 440.51

Introduction

Paliperidone is an atypical antipsychotic drug used primarily for treating schizophrenia and schizoaffective disorders. It is the primary active metabolite of risperidone, another well-known antipsychotic medication.

Mechanism of Action

Paliperidone's therapeutic effects are believed to be mediated through a combination of dopamine D2 and serotonin 5HT2A receptor antagonism. It also acts as an antagonist at alpha 1 and alpha 2 adrenergic receptors and H1 histaminergic receptors.

Clinical Uses

Paliperidone is indicated for the treatment of schizophrenia in adults and adolescents, as well as for schizoaffective disorder in combination with mood stabilizers or antidepressants. It is available in various formulations, including oral extended-release tablets and long-acting injectable suspensions.

Long-Acting Injectables

Paliperidone palmitate is a long-acting injectable formulation of paliperidone, available in 1-month, 3-month, and 6-month formulations. These injectables are used for maintaining treatment adherence and preventing relapse in patients with schizophrenia.

Long-Acting Injectable Formulations of Paliperidone Palmitate

Formulation	Dosing Interval
PP1M	Every month
PP3M	Every three months
PP6M	Every six months

Efficacy and Safety

Recent studies have shown that the 6-month formulation (PP6M) is effective in maintaining clinical stability with low relapse rates, comparable to the 3-month formulation (PP3M). Safety profiles for PP6M are consistent with those of other paliperidone formulations, with no new safety concerns identified.